3-(4-Fluorophenyl)-2-[[5-(4-fluorophenyl)-1-benzofuran-2-yl]methoxycarbonylamino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
RO3244794 is a potent and selective IP (prostacyclin) receptor antagonist.
Scientific Research Applications
Chemical Structure and Synthesis
- Synthesis and Structural Analysis : The synthesis of related compounds involving benzofuran and fluorophenyl groups has been explored, with detailed structural elucidation using techniques like NMR, HR-ESIMS, and CD spectra. These studies contribute to understanding the chemical nature and potential applications of similar compounds (Chen et al., 2010).
- Crystal Structure : Investigations into compounds with similar structures have provided insights into their crystal structure, stabilizing interactions like π–π stacking and hydrogen bonds, which are crucial for understanding their physical properties and potential applications (Choi et al., 2007).
Biological Activity and Applications
- GPR40 Agonists : Derivatives of benzofuran and fluorophenyl have been identified as potent GPR40 agonists, which are significant in the treatment of type 2 diabetes. These findings suggest potential therapeutic applications of similar compounds in insulin secretion and diabetes management (Sasaki et al., 2011).
- Antimicrobial and Antioxidant Properties : Functionalized compounds containing benzofuran and fluorophenyl groups have shown antimicrobial and antioxidant activities, indicating their potential use in developing new antimicrobial agents and antioxidants (Rangaswamy et al., 2017).
- Synthesis of Anticancer Agents : The synthesis of neolignans, including benzofuran and fluorophenyl components, has been studied for their cytotoxic properties, particularly in the treatment of lung cancer, suggesting potential applications in cancer therapy (Ma et al., 2017).
properties
Molecular Formula |
C25H19F2NO5 |
---|---|
Molecular Weight |
451.43 |
IUPAC Name |
3-(4-fluorophenyl)-2-[[5-(4-fluorophenyl)-1-benzofuran-2-yl]methoxycarbonylamino]propanoic acid |
InChI |
InChI=1S/C25H19F2NO5/c1-32-25(31)28(21(24(29)30)12-15-2-7-19(26)8-3-15)23-14-18-13-17(6-11-22(18)33-23)16-4-9-20(27)10-5-16/h2-11,13-14,21H,12H2,1H3,(H,29,30) |
InChI Key |
ATVUIPHDXCALAH-UHFFFAOYSA-N |
SMILES |
O=C(O)C(N(C(O1)=CC2=C1C=CC(C3=CC=C(F)C=C3)=C2)C(OC)=O)CC4=CC=C(F)C=C4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
RO3244794; RO 3244794; RO-3244794. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.